Cas no 942009-12-3 (1-(3-fluorophenyl)methyl-6-oxo-N-(pyridin-4-yl)-1,6-dihydropyridine-3-carboxamide)

• Product Name: 1-(3-fluorophenyl)methyl-6-oxo-N-(pyridin-4-yl)-1,6-dihydropyridine-3-carboxamide
• CAS No: 942009-12-3
• MF: C₁₈H₁₄FN₃O₂
• MW: 323.321067333221
• CID: 5503034
• Update Time: 2025-06-12

1-(3-fluorophenyl)methyl-6-oxo-N-(pyridin-4-yl)-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 1-[(3-fluorophenyl)methyl]-1,6-dihydro-6-oxo-N-4-pyridinyl-
• 1-(3-fluorophenyl)methyl-6-oxo-N-(pyridin-4-yl)-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C18H14FN3O2/c19-15-3-1-2-13(10-15)11-22-12-14(4-5-17(22)23)18(24)21-16-6-8-20-9-7-16/h1-10,12H,11H2,(H,20,21,24)
• InChI Key： BDHNQVXOYQIIHP-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC(F)=C2)C(=O)C=CC=1C(NC1C=CN=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 1-(3-fluorophenyl)methyl-6-oxo-N-(pyridin-4-yl)-1,6-dihydropyridine-3-carboxamide

Introduction to 1-(3-Fluorophenyl)methyl-6-oxo-N-(pyridin-4-yl)-1,6-dihydropyridine-3-carboxamide (CAS No. 942009-12-3)

1-(3-Fluorophenyl)methyl-6-oxo-N-(pyridin-4-yl)-1,6-dihydropyridine-3-carboxamide, with the CAS number 942009-12-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a member of the pyridine family and is characterized by its unique structural features, including a fluorinated phenyl group and a pyridine ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The fluorinated phenyl group in the compound plays a crucial role in modulating its pharmacological properties. Fluorine atoms are known for their ability to enhance the lipophilicity and metabolic stability of organic molecules, which can improve their bioavailability and pharmacokinetic profiles. This makes 1-(3-fluorophenyl)methyl-6-oxo-N-(pyridin-4-yl)-1,6-dihydropyridine-3-carboxamide an attractive candidate for drug development.

The pyridine ring is another key structural feature of this compound. Pyridine derivatives are widely used in medicinal chemistry due to their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the pyridine ring in 1-(3-fluorophenyl)methyl-6-oxo-N-(pyridin-4-yl)-1,6-dihydropyridine-3-carboxamide suggests that it may exhibit similar biological activities, making it a valuable target for further investigation.

Recent studies have explored the potential therapeutic applications of 1-(3-fluorophenyl)methyl-6-oxo-N-(pyridin-4-yl)-1,6-dihydropyridine-3-carboxamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human immune cells. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antiviral activity. Preliminary studies have demonstrated that 1-(3-fluorophenyl)methyl-6-oxo-N-(pyridin-4-yl)-1,6-dihydropyridine-3-carboxamide can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). This makes it a promising candidate for the development of antiviral drugs, particularly in light of the ongoing global health challenges posed by viral infections.

In addition to its anti-inflammatory and antiviral properties, 1-(3-fluorophenyl)methyl-6-oxo-N-(pyridin-4-yl)-1,6-dihydropyridine-3-carboxamide has also been investigated for its potential anticancer effects. In vitro studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the modulation of signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of 1-(3-fluorophenyl)methyl-6-oxo-N-(pyridin-4-yl)-1,6-dihydropyridine-3-carboxamide have also been studied to assess its suitability as a drug candidate. Animal studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and low clearance rates. These characteristics suggest that it may be suitable for oral administration in clinical settings.

Despite its promising therapeutic potential, further research is needed to fully understand the safety and efficacy of 1-(3-fluorophenyl)methyl-6-oxo-N-(pyridin-4-yl)-1,6-dihydropyridine-3-carboxamide. Preclinical studies are ongoing to evaluate its toxicity and long-term effects in animal models. Additionally, clinical trials will be necessary to determine its safety and effectiveness in human subjects.

In conclusion, 1-(3-fluorophenyl)methyl-6-o xo-N-(pyridin -4 - yl) - 1 , 6 - dihydrop yri dine - 3 - car box amide (CAS No . 942009 - 12 - 3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, including the fluorinated phenyl group and pyridine ring, contribute to its pharmacological properties and make it an attractive target for further research and development in the pharmaceutical industry.